![molecular formula C17H11F3N4OS B287443 Methyl4-{3-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}phenylether](/img/structure/B287443.png)
Methyl4-{3-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}phenylether
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Overview
Description
Methyl4-{3-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}phenylether is a chemical compound that has gained attention in scientific research for its potential applications in various fields.
Mechanism of Action
The mechanism of action of Methyl4-{3-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}phenylether is not fully understood. However, it has been suggested that it works by inhibiting the activity of certain enzymes and proteins involved in inflammation, cancer, and microbial growth.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, reduce inflammation in animal models, and exhibit antimicrobial activity against various bacterial strains. It has also been found to have low toxicity in animal studies.
Advantages and Limitations for Lab Experiments
One advantage of using Methyl4-{3-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}phenylether in lab experiments is its potential to target multiple pathways involved in inflammation, cancer, and microbial growth. However, its low solubility in water can limit its use in certain experiments.
Future Directions
There are several potential future directions for the study of Methyl4-{3-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}phenylether. These include further investigation of its mechanism of action, optimization of its synthesis method to improve solubility, and exploration of its potential applications in drug development and disease treatment.
In conclusion, this compound is a promising chemical compound that has shown potential in various fields of scientific research. Its anti-inflammatory, anti-cancer, and anti-microbial properties make it a valuable target for further investigation and potential application in drug development and disease treatment.
Synthesis Methods
The synthesis of Methyl4-{3-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}phenylether involves the reaction of 4-bromoanisole with 3-(trifluoromethyl)phenyl isocyanate and 1,2,4-triazole-3-thiol. The reaction is carried out under reflux in the presence of a base such as potassium carbonate. The product is then purified using column chromatography to obtain the final compound.
Scientific Research Applications
Methyl4-{3-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}phenylether has been studied for its potential applications in various fields of scientific research. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-microbial properties.
Properties
Molecular Formula |
C17H11F3N4OS |
---|---|
Molecular Weight |
376.4 g/mol |
IUPAC Name |
6-(4-methoxyphenyl)-3-[3-(trifluoromethyl)phenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C17H11F3N4OS/c1-25-13-7-5-10(6-8-13)15-23-24-14(21-22-16(24)26-15)11-3-2-4-12(9-11)17(18,19)20/h2-9H,1H3 |
InChI Key |
FQHNCLHCHKWXFW-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)C2=NN3C(=NN=C3S2)C4=CC(=CC=C4)C(F)(F)F |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NN3C(=NN=C3S2)C4=CC(=CC=C4)C(F)(F)F |
Origin of Product |
United States |
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